N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide

• IUPAC Name: N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O3S/c1-2-25(23,24)21-10-9-13-5-8-17(11-15(13)12-21)20-18(22)14-3-6-16(19)7-4-14/h3-8,11H,2,9-10,12H2,1H3,(H,20,22)
• InChI Key: LGARUTBULKJFNC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the ethylsulfonyl group, the tetrahydroisoquinoline group, and the fluorobenzamide group. The exact synthetic route would depend on the starting materials and the specific conditions used. For example, sulfonamides can be prepared in the laboratory in many ways, including the reaction of sulfonyl chlorides with an amine.

Scientific Research Applications

Enzyme Inhibition and Molecular Interactions

One area of study involves the inhibition of phenylethanolamine N-methyltransferase (PNMT) by related compounds, which are important for understanding interactions within the central nervous system. For example, compounds similar to N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide, such as 3-fluoromethyl-7-sulfonyl-1,2,3,4-tetrahydroisoquinolines, have been shown to be potent inhibitors of PNMT. These studies help elucidate the molecular interactions and potential hydrogen bonding within the enzyme's active site, contributing to the development of more effective inhibitors with increased lipophilicity and potential blood-brain barrier penetration (Grunewald et al., 2006).

Drug Metabolism and Transporter-Mediated Excretion

Research on compounds structurally related to N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide, such as YM758, explores their metabolism and excretion. The identification of human metabolites of YM758 and the investigation into renal and hepatic uptake transporters provide insights into the drug's pharmacokinetic profile. This type of study is crucial for understanding how drugs are metabolized and eliminated from the body, influencing the design of new therapeutics with optimized absorption, distribution, metabolism, and excretion (ADME) properties (Umehara et al., 2009).

Synthetic Route Development

The development of practical and scalable synthetic routes for related compounds is another research focus. The synthesis of YM758 monophosphate, for example, demonstrates an efficient process for producing potent If channel inhibitors. Such research is critical for the large-scale production of pharmaceuticals, ensuring that effective medications can be manufactured in sufficient quantities for clinical use (Yoshida et al., 2014).

Novel Applications and Mechanisms

Additionally, research into novel applications and mechanisms of action for compounds similar to N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide is ongoing. Studies on the use of related compounds as cellular proliferative markers, for example, highlight their potential in imaging tumor proliferation, contributing to the field of oncology and the development of diagnostic tools (Dehdashti et al., 2013).